Cas no 904268-74-2 (2-(2,3-dimethoxyphenyl)-9-(2,4-dimethoxyphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide)

• Product Name: 2-(2,3-dimethoxyphenyl)-9-(2,4-dimethoxyphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide
• CAS No: 904268-74-2
• MF: C₂₂H₂₁N₅O₆
• MW: 451.432044744492
• CID: 6530142
• Update Time: 2025-07-21

2-(2,3-dimethoxyphenyl)-9-(2,4-dimethoxyphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-(2,3-dimethoxyphenyl)-9-(2,4-dimethoxyphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide
• 7H-Purine-6-carboxamide, 2-(2,3-dimethoxyphenyl)-9-(2,4-dimethoxyphenyl)-8,9-dihydro-8-oxo-

• Inchi： 1S/C22H21N5O6/c1-30-11-8-9-13(15(10-11)32-3)27-21-17(25-22(27)29)16(19(23)28)24-20(26-21)12-6-5-7-14(31-2)18(12)33-4/h5-10H,1-4H3,(H2,23,28)(H,25,29)
• InChI Key： NRRIXDASYLMLDG-UHFFFAOYSA-N
• SMILES： N1C2C(=NC(C3=CC=CC(OC)=C3OC)=NC=2C(N)=O)N(C2=CC=C(OC)C=C2OC)C1=O

Additional information on 2-(2,3-dimethoxyphenyl)-9-(2,4-dimethoxyphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide

Recent Advances in the Study of 2-(2,3-dimethoxyphenyl)-9-(2,4-dimethoxyphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide (CAS: 904268-74-2)

The compound 2-(2,3-dimethoxyphenyl)-9-(2,4-dimethoxyphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide (CAS: 904268-74-2) has recently emerged as a promising scaffold in medicinal chemistry research, particularly in the development of kinase inhibitors. This purine derivative has attracted significant attention due to its unique structural features and potential therapeutic applications. Recent studies have focused on elucidating its mechanism of action, optimizing its pharmacological properties, and exploring its therapeutic potential in various disease models.

Structural analysis reveals that this compound features a distinctive purine core with multiple methoxy substitutions on both phenyl rings, which contributes to its selective binding properties. The carboxamide group at position 6 appears to play a crucial role in forming hydrogen bond interactions with target proteins. Recent X-ray crystallography studies have provided valuable insights into the molecular interactions between this compound and its biological targets, particularly in the ATP-binding pockets of various kinases.

Pharmacological investigations have demonstrated that 904268-74-2 exhibits potent inhibitory activity against several protein kinases involved in cancer progression and inflammatory pathways. In particular, recent in vitro studies have shown nanomolar-level inhibition of certain cyclin-dependent kinases (CDKs) and tyrosine kinases. The compound's selectivity profile appears promising, with preliminary data suggesting reduced off-target effects compared to first-generation kinase inhibitors.

Recent preclinical studies have evaluated the therapeutic potential of this compound in various disease models. In oncology applications, researchers have reported significant tumor growth inhibition in xenograft models of breast cancer and glioblastoma, with particular efficacy observed in combination therapies. The compound has also shown promise in inflammatory disease models, where it demonstrated potent suppression of pro-inflammatory cytokine production.

Structure-activity relationship (SAR) studies have been actively pursued to optimize the pharmacological properties of this scaffold. Recent modifications have focused on improving metabolic stability and oral bioavailability while maintaining target affinity. Several analogs with enhanced pharmacokinetic profiles have been reported in the past year, with some candidates advancing to more advanced preclinical evaluation stages.

The safety profile of 904268-74-2 has been investigated in recent toxicological studies. Preliminary data suggest a favorable therapeutic window, with no significant organ toxicity observed at efficacious doses in animal models. However, researchers note that further comprehensive safety assessments are needed before clinical translation.

Current challenges in the development of this compound class include improving blood-brain barrier penetration for CNS applications and addressing potential metabolic liabilities. Recent medicinal chemistry efforts have made progress in these areas, with several patent applications filed in the past 18 months describing novel derivatives with improved properties.

Looking forward, the unique structural features and promising biological activity of 904268-74-2 position it as an important lead compound in multiple therapeutic areas. Ongoing research is expected to further elucidate its full therapeutic potential and may lead to the development of novel clinical candidates in the coming years.